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Compound of Interest

Compound Name: 2-Methylcyclohexyl acetate

Cat. No.: B1359852 Get Quote

An In-depth Technical Guide to 2-
Methylcyclohexyl Acetate
This technical guide provides a comprehensive overview of 2-Methylcyclohexyl acetate, a

versatile chemical compound with significant applications in the fragrance, flavor, and chemical

manufacturing industries. This document is intended for researchers, scientists, and drug

development professionals, offering detailed information on its nomenclature, chemical and

physical properties, synthesis protocols, and key applications.

Nomenclature and Identification
2-Methylcyclohexyl acetate is systematically known by several names, reflecting its chemical

structure as the acetate ester of 2-methylcyclohexanol.

Synonyms and Alternative Names:

Acetic acid 2-methylcyclohexyl ester[1][2]

2-MCA[2][3]

o-MCHA (ortho-Methylcyclohexyl acetate)[3]

ortho Methyl cyclo hexyl acetate[1]
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(2-methylcyclohexyl) acetate

(2-methylcyclohexyl) ethanoate[4]

Identifier Value

CAS Number 5726-19-2[1][2][5]

Chemical Formula C₉H₁₆O₂[2][5]

Physicochemical Properties
A summary of the key physical and chemical properties of 2-Methylcyclohexyl acetate is

presented in the table below. This data is essential for its handling, application, and quality

control.

Property Value Reference

Appearance
Clear, colorless to light-yellow

liquid
[1][2]

Molecular Weight 156.22 g/mol [4][5]

Boiling Point 182 °C (at standard pressure) [3][4][5]

Density 0.9370 g/cm³ [4][5]

Specific Gravity (at 20°C) 0.947 to 0.951 [1]

Refractive Index 1.4370 - 1.4400 [4][5]

Vapor Pressure 1.34 hPa at 20°C [4]

Water Solubility 440 mg/L at 20°C [4]

LogP 2.75 at 20°C [4]

Purity (by GC) ≥ 99.0% [1]
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The primary industrial synthesis of 2-Methylcyclohexyl acetate involves a two-step process:

the hydrogenation of o-cresol to produce 2-methylcyclohexanol, followed by the esterification of

the resulting alcohol with acetic acid.[6][7]

Experimental Protocol: Synthesis
Step 1: Hydrogenation of o-Cresol

Reaction Setup: In a high-pressure hydrogenation reactor equipped with a stirrer, dissolve o-

cresol in a suitable solvent such as methylcyclohexane.[6]

Catalyst Addition: Introduce a hydrogenation catalyst, with Raney Nickel being an effective

option.[7]

Hydrogenation: Purge the reactor with high-purity hydrogen gas and then pressurize to the

desired level (e.g., 5 bar). Heat the mixture to the reaction temperature (e.g., 140°C) and

maintain for a specified duration (e.g., 6 hours) with continuous stirring.[7]

Work-up: After the reaction is complete, cool the reactor and filter the mixture to remove the

catalyst. The resulting solution contains 2-methylcyclohexanol.

Step 2: Esterification of 2-Methylcyclohexanol

Reaction Setup: In a reaction vessel equipped with a stirrer, reflux condenser, and a means

for controlled addition, add the 2-methylcyclohexanol solution obtained from the

hydrogenation step.

Catalyst Addition: Add an esterification catalyst. Both concentrated sulfuric acid and sodium

bisulfate (NaHSO₄) have been shown to be effective.[7]

Esterification: Heat the mixture and add acetic acid dropwise. The molar ratio of 2-

methylcyclohexanol to acetic acid can be optimized (e.g., 1:1.2 to 1:1.5).[7][8] The reaction

temperature is typically controlled in stages, for instance, starting at 100-105°C and

gradually increasing to 122-124°C.[6]

Purification: The crude 2-Methylcyclohexyl acetate is then purified, typically through

distillation, to remove unreacted starting materials, the catalyst, and any byproducts.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b1359852?utm_src=pdf-body
https://patents.google.com/patent/CN105315156A/en
https://www.globethesis.com/?t=2121360182975615
https://patents.google.com/patent/CN105315156A/en
https://www.globethesis.com/?t=2121360182975615
https://www.globethesis.com/?t=2121360182975615
https://www.globethesis.com/?t=2121360182975615
https://www.globethesis.com/?t=2121360182975615
https://patents.google.com/patent/CN104557526A/en
https://patents.google.com/patent/CN105315156A/en
https://www.benchchem.com/product/b1359852?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1359852?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Applications
2-Methylcyclohexyl acetate is a valuable compound with diverse industrial applications.

Fragrance and Perfumery: It is widely used as a fragrance ingredient in perfumes, colognes,

and personal care products like lotions, creams, and shampoos.[2] It imparts a refreshing,

fruity, and slightly floral aroma and is often used as a top or middle note.[2]

Flavor Industry: This ester is also utilized in the flavor industry to add fruity notes to

beverages, confectionery, and baked goods.[2]

Industrial Solvent: A significant application of 2-Methylcyclohexyl acetate is as an

extraction solvent in the anthraquinone process for the production of hydrogen peroxide

(H₂O₂).[7]

Visualizations
Chemical Structure
The following diagram illustrates the chemical structure of 2-Methylcyclohexyl acetate.

Caption: Chemical structure of 2-Methylcyclohexyl acetate.

Synthesis Workflow
This diagram outlines the general workflow for the synthesis of 2-Methylcyclohexyl acetate.

o-Cresol Hydrogenation
(Raney Ni, H2, Heat, Pressure) 2-Methylcyclohexanol Esterification

(Acetic Acid, Catalyst, Heat)
Crude 2-Methylcyclohexyl

Acetate
Purification
(Distillation)

Pure 2-Methylcyclohexyl
Acetate

Click to download full resolution via product page

Caption: General workflow for the synthesis of 2-Methylcyclohexyl acetate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.atul.co.in/wp-content/uploads/2019/05/AR_2-Methylcyclohexyl-acetate.pdf
https://www.chemicalbull.com/products/2-methylcyclohexyl-acetate
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3403008.htm
https://www.chemdad.com/index.php?c=article&id=54948
https://jnfuturechemical.com/product/2-methylcyclohexyl-acetate-cas5726-19-2/
https://patents.google.com/patent/CN105315156A/en
https://patents.google.com/patent/CN105315156A/en
https://www.globethesis.com/?t=2121360182975615
https://patents.google.com/patent/CN104557526A/en
https://patents.google.com/patent/CN104557526A/en
https://www.benchchem.com/product/b1359852#synonyms-and-alternative-names-for-2-methylcyclohexyl-acetate
https://www.benchchem.com/product/b1359852#synonyms-and-alternative-names-for-2-methylcyclohexyl-acetate
https://www.benchchem.com/product/b1359852#synonyms-and-alternative-names-for-2-methylcyclohexyl-acetate
https://www.benchchem.com/product/b1359852#synonyms-and-alternative-names-for-2-methylcyclohexyl-acetate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1359852?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1359852?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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